Cas no 731772-21-7 (2-Bromo-3-(4-methylphenyl)-1-propene)

• Product Name: 2-Bromo-3-(4-methylphenyl)-1-propene
• CAS No: 731772-21-7
• MF: C₁₀H₁₁Br
• MW: 211.098342180252
• MDL: MFCD00671932
• CID: 875925
• PubChem ID: 24721739
• Update Time: 2025-04-19

2-Bromo-3-(4-methylphenyl)-1-propene Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromoprop-2-enyl)-4-methylbenzene
• 2-Bromo-3-(4-methylphenyl)prop-1-ene
• 1-(2-bromoprop-2-en-1-yl)-4-methylbenzene
• 2-BROMO-3-(4-METHYLPHENYL)-1-PROPENE
• 4-(2-Bromoallyl)toluene
• AG-G-88961
• CTK5D7447
• KB-168808
• OR01927
• MFCD00671932
• AKOS016016726
• DTXSID70641126
• 731772-21-7
• 2-Bromo-3-(4-methylphenyl)-1-propene

• MDL： MFCD00671932
• Inchi： 1S/C10H11Br/c1-8-3-5-10(6-4-8)7-9(2)11/h3-6H,2,7H2,1H3
• InChI Key： VESFFGOSQKMMCL-UHFFFAOYSA-N
• SMILES： BrC(=C)CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 210.00441g/mol
• Monoisotopic Mass: 210.00441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų